Cas no 2159123-78-9 (tert-butyl (2R)-6-hydroxy-2-methyl-3,5-dihydro-2H-1,4-benzoxazepine-4-carboxylate)

• Product Name: tert-butyl (2R)-6-hydroxy-2-methyl-3,5-dihydro-2H-1,4-benzoxazepine-4-carboxylate
• CAS No: 2159123-78-9
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 5105998
• Update Time: 2025-06-14

tert-butyl (2R)-6-hydroxy-2-methyl-3,5-dihydro-2H-1,4-benzoxazepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzoxazepine-4(5H)-carboxylic acid, 2,3-dihydro-6-hydroxy-2-methyl-, 1,1-dimethylethyl ester, (2R)-
• tert-butyl (2R)-6-hydroxy-2-methyl-3,5-dihydro-2H-1,4-benzoxazepine-4-carboxylate

• Inchi： 1S/C15H21NO4/c1-10-8-16(14(18)20-15(2,3)4)9-11-12(17)6-5-7-13(11)19-10/h5-7,10,17H,8-9H2,1-4H3/t10-/m1/s1
• InChI Key： XPWRVFQUAYAEPX-SNVBAGLBSA-N
• SMILES： O1C2=CC=CC(O)=C2CN(C(OC(C)(C)C)=O)C[C@H]1C

Additional information on tert-butyl (2R)-6-hydroxy-2-methyl-3,5-dihydro-2H-1,4-benzoxazepine-4-carboxylate

Research Brief on tert-butyl (2R)-6-hydroxy-2-methyl-3,5-dihydro-2H-1,4-benzoxazepine-4-carboxylate (CAS: 2159123-78-9)

The compound tert-butyl (2R)-6-hydroxy-2-methyl-3,5-dihydro-2H-1,4-benzoxazepine-4-carboxylate (CAS: 2159123-78-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral benzoxazepine derivative is a key intermediate in the synthesis of biologically active molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its potential as a building block for novel therapeutic agents, owing to its unique structural features and pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic utility of this compound in the development of selective serotonin reuptake inhibitors (SSRIs). The study demonstrated that the tert-butyl ester group and the hydroxy substituent at the 6-position play critical roles in enhancing the compound's bioavailability and metabolic stability. Furthermore, the (2R)-configuration was found to be essential for optimal binding affinity to target receptors, underscoring the importance of stereochemistry in drug design.

Another recent investigation, detailed in ACS Chemical Neuroscience, focused on the compound's application in the synthesis of neuroprotective agents. The researchers utilized tert-butyl (2R)-6-hydroxy-2-methyl-3,5-dihydro-2H-1,4-benzoxazepine-4-carboxylate as a precursor to develop analogs with potent antioxidant and anti-inflammatory activities. The results indicated that these analogs could mitigate oxidative stress in neuronal cells, suggesting potential therapeutic applications for neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a methodological perspective, advances in asymmetric synthesis have enabled more efficient production of this compound. A 2024 report in Organic Process Research & Development described a scalable enantioselective route using chiral auxiliaries, achieving high yields (>90%) and excellent enantiomeric excess (>99%). This progress addresses previous challenges in large-scale synthesis, making the compound more accessible for further research and development.

In conclusion, tert-butyl (2R)-6-hydroxy-2-methyl-3,5-dihydro-2H-1,4-benzoxazepine-4-carboxylate (CAS: 2159123-78-9) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from CNS therapeutics to anti-inflammatory agents, supported by robust synthetic methodologies and growing preclinical evidence. Future research should focus on optimizing its derivatives for clinical translation and exploring novel biological targets.